Cas no 16110-37-5 (3-(Aminomethyl)-1-benzothiophen-5-ol)

• Product Name: 3-(Aminomethyl)-1-benzothiophen-5-ol
• CAS No: 16110-37-5
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 5692155
• PubChem ID: 117120749
• Update Time: 2025-06-10

3-(Aminomethyl)-1-benzothiophen-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-1-benzothiophen-5-ol
• EN300-1116239
• 16110-37-5
• Benzo[b]thiophene-5-ol, 3-(aminomethyl)-

• Inchi： 1S/C9H9NOS/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,5,11H,4,10H2
• InChI Key： RBISAZGBVFTZFE-UHFFFAOYSA-N
• SMILES： S1C=C(CN)C2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 377.7±27.0 °C(Predicted)
• pka: 8.73±0.40(Predicted)

Additional information on 3-(Aminomethyl)-1-benzothiophen-5-ol

3-(Aminomethyl)-1-benzothiophen-5-ol (CAS No. 16110-37-5): A Comprehensive Overview

3-(Aminomethyl)-1-benzothiophen-5-ol (CAS No. 16110-37-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-hydroxy-3-(methylamino)methylbenzothiophene, is characterized by its unique structural features, which include a benzothiophene ring and an aminomethyl group. These features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The chemical structure of 3-(Aminomethyl)-1-benzothiophen-5-ol is represented by the molecular formula C₁₀H₁₁NO_S. The compound's molecular weight is 189.26 g/mol, and it exhibits a melting point of approximately 95-97°C. The presence of the hydroxyl group and the aminomethyl group imparts specific chemical properties, such as solubility in polar solvents and reactivity in various chemical reactions.

In recent years, 3-(Aminomethyl)-1-benzothiophen-5-ol has been studied for its potential pharmacological activities. One of the key areas of interest is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many therapeutic agents. Research has shown that 3-(Aminomethyl)-1-benzothiophen-5-ol can modulate the activity of certain GPCRs, making it a promising candidate for the development of novel drugs.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity of 3-(Aminomethyl)-1-benzothiophen-5-ol to several GPCRs, including the serotonin receptor 5-HT_2A. The results indicated that the compound exhibited high affinity and selectivity for this receptor, suggesting its potential as a lead compound for the treatment of psychiatric disorders such as depression and anxiety. Further research is needed to explore its efficacy and safety in preclinical and clinical settings.

Beyond its interactions with GPCRs, 3-(Aminomethyl)-1-benzothiophen-5-ol has also been explored for its antioxidant properties. Oxidative stress is implicated in various diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in Free Radical Biology and Medicine in 2021 demonstrated that 3-(Aminomethyl)-1-benzothiophen-5-ol possesses potent antioxidant activity, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage. This finding opens up new avenues for its use as a protective agent in disease prevention and treatment.

The synthetic methods for preparing 3-(Aminomethyl)-1-benzothiophen-5-ol have been well-documented in the literature. One common approach involves the reaction of 5-hydroxybenzothiophene with formaldehyde and ammonia under controlled conditions. This method yields high purity product with good yields, making it suitable for large-scale production. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly routes, which are crucial for sustainable drug development.

In addition to its potential therapeutic applications, 3-(Aminomethyl)-1-benzothiophen-5-ol has been used as a building block in the synthesis of more complex molecules. Its versatile functional groups allow for easy modification through various chemical reactions, such as acylation, alkylation, and coupling reactions with other organic compounds. This flexibility makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The safety profile of 3-(Aminomethyl)-1-benzothiophen-5-ol is an important consideration for its use in pharmaceutical applications. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, comprehensive safety assessments are ongoing to ensure its suitability for human use. These assessments include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

In conclusion, 3-(Aminomethyl)-1-benzothiophen-5-ol (CAS No. 16110-37-5) is a multifaceted compound with promising potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its pharmacological activities and synthetic versatility, make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in the development of innovative therapies.